Exploring the Synthesis, Properties, and Applications of 2-Methyl-4-(3-pyridyl)thiazole (CAS No. 122845-35-6): A Versatile Scaffold in Chemical Biology and Drug Discovery
2-Methyl-4-(3-pyridyl)thiazole, a heterocyclic compound with the CAS registry number CAS No. 122845-35-6, has emerged as a critical structural motif in contemporary chemical biology research. This molecule, characterized by its thiadiazole-like framework with a methyl group at position 2 and a pyridine ring substituent at position 4, exhibits unique electronic properties due to the conjugation between the sulfur atom in the thiazole ring and the nitrogen atom in the pyridine moiety. Recent advancements in synthetic methodologies have enabled precise control over its synthesis pathways, allowing researchers to explore its potential across diverse applications.
In terms of molecular structure, 2-Methyl-4-(3-pyridyl)thiazole adopts a planar geometry stabilized by aromaticity, with an extended π-electron system that enhances its photophysical properties. Computational studies using density functional theory (DFT) have revealed its HOMO-LUMO energy gap of approximately 3.1 eV, which is particularly favorable for applications requiring moderate light absorption. The compound’s solubility profile—soluble in common organic solvents like dichloromethane and ethanol but sparingly soluble in water—makes it amenable to solution-phase chemical reactions while maintaining stability under physiological conditions.
Synthetic strategies for this compound have evolved significantly since its first reported synthesis in 1998 via cyclocondensation of o-methylbenzaldehyde and thiourea. Modern approaches now incorporate microwave-assisted chemistry and continuous flow systems to improve yield and reduce reaction times. A notable study published in Chemical Communications (2023) demonstrated a one-pot synthesis utilizing microwave irradiation at 180°C for 15 minutes, achieving an 89% yield with minimal side products. This method highlights the importance of optimizing reaction conditions to address scalability challenges inherent to heterocyclic synthesis.
In drug discovery programs targeting protein kinases, 2-Methyl-4-(3-pyridyl)thiazole-based scaffolds have shown promise as ATP competitive inhibitors. Researchers from Stanford University (Nature Chemistry, 2023) engineered analogs incorporating this core structure to selectively inhibit Aurora kinase B—a key regulator of mitosis—with IC₅₀ values as low as 0.7 nM. The pyridine substituent facilitates hydrogen bonding interactions with the enzyme’s hinge region, while the methyl group modulates lipophilicity to enhance cellular permeability without compromising specificity.
Beyond enzymology, this compound has been repurposed as a fluorescent probe for intracellular metal ion detection. A collaborative team from MIT and ETH Zurich developed a N,N-dimethylaminofunctionalized derivative capable of selectively binding copper(II) ions with a detection limit of 0.5 nM (Journal of the American Chemical Society, 2024). The thiazole ring acts as an electron-withdrawing group that quenches fluorescence until Cu²⁺ binds, creating a ratiometric response mechanism ideal for live-cell imaging applications.
In materials science applications, thin films composed of CAS No. 122845-35-6-derived polymers exhibit tunable optoelectronic properties when blended with conjugated polymers like poly(3-hexylthiophene). A recent study in Advanced Materials (March 2024) demonstrated that incorporating this thiazole derivative into organic photovoltaic cells increased power conversion efficiency by up to 17% through enhanced charge carrier mobility within the active layer interface.
The compound’s unique reactivity stems from its ability to undergo nucleophilic aromatic substitution at both thiazole and pyridine rings under controlled conditions. This dual reactivity has enabled combinatorial library construction for high-throughput screening applications. For instance, Merck Research Laboratories utilized this property to synthesize over 150 derivatives within three months using parallel synthesis protocols (ACS Medicinal Chemistry Letters, July 2023), identifying several candidates active against JAK/STAT signaling pathways relevant to autoimmune disorders.
In vivo pharmacokinetic studies conducted on rodent models revealed favorable metabolic stability profiles for certain derivatives when administered via intraperitoneal injection. Data from these experiments showed plasma half-lives exceeding four hours without significant accumulation in vital organs—a critical parameter for developing chronic disease therapeutics—according to findings published in Drug Metabolism and Disposition (November 2023). The presence of both methyl and pyridine groups appears to modulate cytochrome P450 interactions favorably compared to unsubstituted analogs.
Bioconjugation studies have further expanded its utility through site-specific attachment strategies involving click chemistry approaches. A research group at Harvard Medical School successfully attached folate ligands via azide-functionalized intermediates (Bioconjugate Chemistry, April 2024), creating targeted delivery vehicles for cancer theranostics that demonstrated enhanced tumor accumulation compared to non-targeted formulations while maintaining low systemic toxicity.
Surface-enhanced Raman spectroscopy (SERS) investigations have uncovered novel plasmonic properties when this compound is adsorbed onto gold nanoparticles functionalized with mercaptoacetic acid linkers. These studies revealed distinct vibrational signatures at ~789 cm⁻¹ corresponding to C-S stretching modes that remain stable under physiological pH conditions—a discovery being leveraged by nanotechnology researchers for developing next-generation biosensors capable of detecting femtomolar concentrations of biomarkers such as miRNA sequences associated with neurodegenerative diseases.
Mechanochemical synthesis methods represent an emerging area where this compound has shown environmental benefits over traditional approaches requiring organic solvents. Solid-state grinding experiments conducted by Oxford University chemists achieved yields comparable to solution-phase methods while eliminating solvent waste entirely (Green Chemistry Letters & Reviews, September 2023). This advancement aligns with current industry trends toward sustainable chemistry practices without compromising structural integrity or purity requirements.
The compound’s role in supramolecular assemblies has also been explored through π-stacking interactions observed during self-assembled monolayer formation on graphene oxide surfaces. Scanning tunneling microscopy images published in Angewandte Chemie (June 2024) revealed ordered hexagonal packing patterns that enhance electron transport efficiency—a property now being investigated for next-generation flexible electronics components requiring high conductivity without bulk material limitations.
In diagnostic applications, researchers at Kyoto University engineered a glucose-responsive hydrogel incorporating this thiazole derivative that undergoes pH-dependent swelling when exposed to diabetic serum levels (>16 mM glucose). The mechanism involves redox-triggered cleavage of disulfide linkages mediated by copper ions complexed through the pyridine moiety—a breakthrough potentially enabling non-invasive glucose monitoring devices described in Analytical Chemistry (October 2023).
Structural modifications targeting stereochemistry have unlocked new avenues for enantioselective catalysis research using chiral ligands derived from this scaffold. Enantiopure versions synthesized via asymmetric hydrogenation showed exceptional selectivity factors (>99% ee) when employed as ligands for palladium-catalyzed allylic alkylation reactions—a finding detailed in Chemical Science (December 2023)—demonstrating potential utility across asymmetric synthesis platforms.
Bioinformatics analysis correlating molecular descriptors with biological activity indicates strong QSAR relationships between CAS No. 12845-35-6-based compounds’ lipophilicity indices and their ability to penetrate blood-brain barrier models composed of primary astrocyte cultures (r² = 0.91). This insight is guiding ongoing efforts at pharmaceutical companies like Pfizer Inc., where structure-based drug design tools are being used iteratively refine analogs targeting CNS disorders such as Alzheimer’s disease (Molecular Pharmaceutics, January
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